Cas no 15385-67-8 (6H-Purine-6-thione,2-amino-1,9-dihydro-8-phenyl-)

• Product Name: 6H-Purine-6-thione,2-amino-1,9-dihydro-8-phenyl-
• CAS No: 15385-67-8
• MF: C₁₁H₉N₅S
• MW: 243.287659406662
• CID: 232287
• PubChem ID: 3991171
• Update Time: 2025-04-19

6H-Purine-6-thione,2-amino-1,9-dihydro-8-phenyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Purine-6-thione,2-amino-1,9-dihydro-8-phenyl-
• 2-amino-8-phenyl-3,7-dihydropurine-6-thione
• 2-amino-8-phenyl-1,7(9)-dihydro-purine-6-thione
• 2-amino-8-phenyl-3,7-dihydro-6H-purine-6-thione
• 6-Mercapto-2-amino-8-phenyl-purin
• AC1N238E
• NSC255972
• DTXSID40398418
• 15385-67-8
• NSC-255972

• Inchi： 1S/C11H9N5S/c12-11-15-9-7(10(17)16-11)13-8(14-9)6-4-2-1-3-5-6/h1-5H,(H4,12,13,14,15,16,17)
• InChI Key： VZCKQGRLSTVLJN-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC(N)=N1)N=C(C1C=CC=CC=1)N2

Computed Properties

• Exact Mass: 243.05807
• Monoisotopic Mass: 243.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 75.13
• LogP: 2.84590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles